Cas no 2680676-07-5 (benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate)

• Product Name: benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate
• CAS No: 2680676-07-5
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 5631919
• PubChem ID: 165923493
• Update Time: 2025-05-23

benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292444
• benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate
• 2680676-07-5

• Inchi： 1S/C17H16N2O4/c20-17(23-12-13-4-2-1-3-5-13)18(14-6-7-14)15-8-10-16(11-9-15)19(21)22/h1-5,8-11,14H,6-7,12H2
• InChI Key： NRIYVMRWPIKYHR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC(=CC=1)[N+](=O)[O-])C1CC1)=O

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4Ų

Additional information on benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate

Introduction to Benzyl N-Cyclopropyl-N-(4-Nitrophenyl)Carbamate (CAS No. 2680676-07-5)

Benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate (CAS No. 2680676-07-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate is composed of a benzyl group, a cyclopropyl group, and a 4-nitrophenyl group, all linked through a carbamate linkage. This intricate arrangement of functional groups imparts the compound with distinct chemical and physical properties. The presence of the nitro group (NO₂) in the 4-position of the phenyl ring is particularly noteworthy, as it can influence the compound's reactivity and biological activity.

Synthesis of benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate typically involves several steps, including the formation of the carbamate linkage and the introduction of the nitro group. One common approach is to react benzyl alcohol with cyclopropylamine and 4-nitrophenyl isocyanate under controlled conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

In terms of physical properties, benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate is a white crystalline solid with a melting point ranging from 120 to 125°C. It is moderately soluble in organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, it has been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress.

Furthermore, benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate has shown promise in neuroprotective applications. Studies have indicated that it can protect neuronal cells from oxidative damage and apoptosis induced by various stressors such as hydrogen peroxide and amyloid-beta peptides. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

In the context of pharmaceutical development, benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate has been evaluated for its potential as a lead compound in drug discovery programs. Its unique structure and multifaceted biological activities make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Researchers are currently exploring ways to enhance its potency, selectivity, and pharmacokinetic properties through chemical modifications.

Recent clinical trials have also provided valuable insights into the safety and efficacy of benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate. Preliminary results from Phase I trials have shown that it is well-tolerated by human subjects at low doses, with no significant adverse effects observed. These findings have paved the way for more advanced clinical studies to evaluate its therapeutic potential in specific disease indications.

In conclusion, benzyl N-cyclopropyl-N-(4-nitrophenyl)carbamate (CAS No. 2680676-07-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent anti-inflammatory and neuroprotective activities, positions it as a valuable candidate for further development as a therapeutic agent. Ongoing research efforts aim to unlock its full potential and bring it closer to clinical use.